Cas no 85600-30-2 (3-amino-2-iodobenzoic Acid)

3-Amino-2-iodobenzoic acid is a halogenated aromatic compound featuring both an amino and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. The iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, while the amino and carboxyl groups allow for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized benzoic acid derivatives. Its well-defined structure and high purity ensure consistent performance in demanding synthetic applications. Proper handling is advised due to its sensitivity to light and moisture.

3-amino-2-iodobenzoic Acid structure

Product Name:3-amino-2-iodobenzoic Acid

CAS No:85600-30-2

MF:C₇H₆INO₂

MW:263.032514095306

MDL:MFCD13181906

CID:1839351

PubChem ID:329766406

Update Time:2025-06-06

3-amino-2-iodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-2-iodobenzoic Acid
- 3-amino-2-iodo-benzoic acid;3-Amino-2-jod-benzoesaeure;
- DTXSID70624075
- 3-Amino-2-iodobenzoic acid, 95%
- MFCD13181906
- 85600-30-2
- AKOS015955207
- MDL： MFCD13181906
- Inchi： 1S/C7H6INO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,9H2,(H,10,11)
- InChI Key： HEVQSUKLJWYDJR-UHFFFAOYSA-N
- SMILES： IC1C(=CC=CC=1C(=O)O)N

Computed Properties

Exact Mass: 262.94400
Monoisotopic Mass: 262.94433g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Melting Point: 121-130 °C
PSA: 63.32000
LogP: 2.15280

3-amino-2-iodobenzoic Acid Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

3-amino-2-iodobenzoic Acid Pricemore >>

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